3-Ethenyl-5-ethyl-1,3-oxazolidin-2-one

• CAS No.: 28688-97-3
• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol
• IUPAC Name: 3-ethenyl-5-ethyl-1,3-oxazolidin-2-one
• InChI: InChI=1S/C7H11NO2/c1-3-6-5-8(4-2)7(9)10-6/h4,6H,2-3,5H2,1H3
• InChI Key: CPPWUTNKPOSOOF-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(C(=O)O1)C=C

Description

3-Ethenyl-5-ethyl-1,3-oxazolidin-2-one is a useful research compound. Its molecular formula is C7H11NO2 and its molecular weight is 141.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(1-Hydroxyethyl)-5-ethyl-2-oxazolidinone is prepared from 72 g (0.626 mole) of 5-ethyl-2-oxazolidinone by the procedure described in Example 1. A total of 96 g of 3-(1-hyroxyethyl)-5-ethyl-2-oxazolidinone is obtained (87 percent conversion). The 3-(1-hydroxyethyl)-5-ethyl-2-oxazolidinone is dehydrated in the hot tube filled with steel helices which is coated with a catalyst of NaHSO4. The dehydration is conducted at 260° C. under 40 mm Hg pressure. A dark red liquid (83 g) is collected which gives 64.6 g of N-vinyl-5-ethyl-2-oxazolidinone and 10.4 g of 5-ethyl-2-oxazolidinone upon fractionation. The yield is 87 percent based on 86 percent conversion of 5-ethyl-2-oxazolidinone.